Cas no 74636-05-8 ((1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one)
74636-05-8 structure
Product Name:(1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one
CAS No:74636-05-8
MF:C15H24O4
MW:268.348665237427
CID:575890
Update Time:2024-03-01
(1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one Chemical and Physical Properties
Names and Identifiers
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- Naphth[2,3-b]oxiren-2(1aH)-one,octahydro-4-hydroxy-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-,(1aR,2aR,4S,6aR,7S,7aR)-
- (1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one
- Naphth[2,3-b]oxiren-2(1aH)-one,octahydro-4-hydroxy-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-, [1aR-(1aa,2aa,4b,6ab,7b,7aa)]-
- Uvidin B
- CID 102090462
-
- Inchi: 1S/C15H24O4/c1-13(2)9(17)5-6-14(3)8(7-16)15(4)12(19-15)10(18)11(13)14/h8-9,11-12,16-17H,5-7H2,1-4H3/t8-,9+,11-,12+,14-,15-/m1/s1
- InChI Key: YPCORLCLAAQRFS-YJYFNAJYSA-N
- SMILES: O1[C@H]2C([C@@H]3C(C)(C)[C@H](CC[C@]3(C)[C@@H](CO)[C@@]12C)O)=O
Computed Properties
- Exact Mass: 268.167
- Monoisotopic Mass: 268.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1
- XLogP3: 0.749
(1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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